Cas no 68425-59-2 ((sec-butyl)nitrobenzene)

• Product Name: (sec-butyl)nitrobenzene
• CAS No: 68425-59-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 970543
• PubChem ID: 109353
• Update Time: 2025-04-19

(sec-butyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• (sec-butyl)nitrobenzene
• 1-(butan-2-yl)-3-nitrobenzene
• Benzene, (1-methylpropyl)nitro-
• sec-Butylnitrobenzene
• m-Nitro-sec-butylbenzene
• EINECS 270-619-0
• DTXSID90887403
• Benzene, 1-(1-methylpropyl)-3-nitro-
• 1-sec-Butyl-3-nitrobenzene
• 68459-81-4
• EINECS 270-359-8
• NS00062849
• SCHEMBL18896279
• 68425-59-2
• XOLORNDFLIOCMW-UHFFFAOYSA-N

• Inchi： 1S/C10H13NO2/c1-3-8(2)9-5-4-6-10(7-9)11(12)13/h4-8H,3H2,1-2H3
• InChI Key： XOLORNDFLIOCMW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C(C)CC)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14